4-Pentenoic Acid Methyl Ester
4-Pentenoic Acid Methyl Ester
Methyl 4-pentenoate belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl 4-pentenoate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl 4-pentenoate has been primarily detected in urine. Within the cell, methyl 4-pentenoate is primarily located in the cytoplasm. Methyl 4-pentenoate has a fruit and green taste.
Brand Name:
Vulcanchem
CAS No.:
818-57-5
VCID:
VC0153847
InChI:
InChI=1S/C6H10O2/c1-3-4-5-6(7)8-2/h3H,1,4-5H2,2H3
SMILES:
COC(=O)CCC=C
Molecular Formula:
C6H10O2
Molecular Weight:
114.14 g/mol
4-Pentenoic Acid Methyl Ester
CAS No.: 818-57-5
Reference Standards
VCID: VC0153847
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol
| CAS No. | 818-57-5 |
|---|---|
| Product Name | 4-Pentenoic Acid Methyl Ester |
| Molecular Formula | C6H10O2 |
| Molecular Weight | 114.14 g/mol |
| IUPAC Name | methyl pent-4-enoate |
| Standard InChI | InChI=1S/C6H10O2/c1-3-4-5-6(7)8-2/h3H,1,4-5H2,2H3 |
| Standard InChIKey | SHCSFZHSNSGTOP-UHFFFAOYSA-N |
| SMILES | COC(=O)CCC=C |
| Canonical SMILES | COC(=O)CCC=C |
| Density | 0.882-0.890 |
| Physical Description | Colourless liquid; Green fruity aroma |
| Description | Methyl 4-pentenoate belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl 4-pentenoate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl 4-pentenoate has been primarily detected in urine. Within the cell, methyl 4-pentenoate is primarily located in the cytoplasm. Methyl 4-pentenoate has a fruit and green taste. |
| Solubility | Insoluble in water; soluble in propylene glycol Soluble (in ethanol) |
| Synonyms | Allylacetic Acid Methyl Ester; Methyl 4-Pentenoate; Methyl Allylacetate |
| PubChem Compound | 543664 |
| Last Modified | Nov 11 2021 |
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